4-(1H-imidazol-1-yl)-N-(1H-indazol-6-yl)picolinamide

• IUPAC Name: 4-imidazol-1-yl-N-(1H-indazol-6-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C16H12N6O/c23-16(20-12-2-1-11-9-19-21-14(11)7-12)15-8-13(3-4-18-15)22-6-5-17-10-22/h1-10H,(H,19,21)(H,20,23)
• InChI Key: UYUGLKBFLCQYDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=NC=CC(=C3)N4C=CN=C4)NN=C2
• Molecular Formula: C16H12N6O
• Molecular Weight: 304.31 g/mol

Description

4-(1H-imidazol-1-yl)-N-(1H-indazol-6-yl)picolinamide, commonly known as CEP-28122, is a small molecule inhibitor that has been extensively studied for its potential applications in the treatment of cancer and other diseases. This compound is known to inhibit the activity of tyrosine kinases, which play a critical role in cell signaling and proliferation. In

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Approaches : The synthesis of imidazole and indazole derivatives, including compounds structurally related to "4-(1H-imidazol-1-yl)-N-(1H-indazol-6-yl)picolinamide," involves various methodologies. For example, the synthesis of 3-substituted imidazo[1,5-a]pyridines having a 1-(N-picolinamidin-2-yl) group demonstrates a method for creating related compounds through the reaction of aldehydes, cyanopyridine, and ammonium acetate, indicating a broad scope for generating complex molecules with potential biological activity (Fulwa & Manivannan, 2012).
• Structural Characteristics : The structural elucidation of synthesized compounds, including X-ray diffraction studies, plays a crucial role in understanding their potential interactions and reactivity. For instance, the characterization and molecular structure determination of synthesized compounds are critical steps in assessing their potential applications and properties (Fulwa & Manivannan, 2012).

Potential Applications in Scientific Research

• Catalytic Activities : Research into novel ruthenium complexes with anionic ligands, structurally analogous to "4-(1H-imidazol-1-yl)-N-(1H-indazol-6-yl)picolinamide," demonstrates their high activity and stability in water oxidation. This indicates the potential for such compounds in catalytic applications, especially in renewable energy technologies like water splitting (Lu et al., 2016).
• Bioactive Molecule Development : The synthesis of fluoro-substituted benzothiazoles and related molecules underscores the ongoing research into creating bioactive molecules for various pharmacological screenings. Although direct drug applications are excluded from this discussion, the underlying chemistry provides a foundation for the development of novel compounds with potential therapeutic benefits (Patel et al., 2009).